Cas no 868965-66-6 (N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 868965-66-6
• MF: C₂₃H₂₃N₃O₄S₂
• MW: 469.576422929764
• CID: 5917844
• PubChem ID: 29090953
• Update Time: 2025-10-30

N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[[2-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 4H-Cyclopenta[b]thiophene-3-carboxamide, 5,6-dihydro-N-methyl-2-[[2-[[(4-methylphenyl)sulfonyl]amino]benzoyl]amino]-
• N-methyl-2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• 868965-66-6
• AKOS005003449
• F1830-0093
• N-methyl-2-(2-(4-methylphenylsulfonamido)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-[(2-{[(4-methylphenyl)sulfonyl]amino}benzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C23H23N3O4S2/c1-14-10-12-15(13-11-14)32(29,30)26-18-8-4-3-6-16(18)21(27)25-23-20(22(28)24-2)17-7-5-9-19(17)31-23/h3-4,6,8,10-13,26H,5,7,9H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key： YOVGKBDKBIZGKI-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O)S2

Computed Properties

• Exact Mass: 469.11299857g/mol
• Monoisotopic Mass: 469.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• pka: 7.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Comprehensive Analysis of N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 868965-66-6)

The compound N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 868965-66-6) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopentabthiophene core and multiple functional groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique sulfonamido and benzamido moieties.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's molecular weight and lipophilicity align well with the criteria for oral bioavailability, a hot topic in drug discovery. Its thiophene ring, a common scaffold in FDA-approved drugs, further enhances its relevance. Scientists are exploring its interactions with protease-activated receptors (PARs) and other cell signaling pathways, addressing frequently searched queries like "how do kinase inhibitors work?" or "what are the latest advancements in sulfonamide-based drugs?"

The synthesis of CAS No. 868965-66-6 involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high chemical purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structure, a process often questioned in forums like "how to characterize complex heterocycles?" Its thermal stability and solubility profile are also under investigation, as these properties dictate its formulation potential.

From an industrial perspective, this compound's patent landscape and scalability are key discussion points. Companies are investing in green chemistry approaches to synthesize it sustainably, responding to trends like "environmentally friendly pharmaceutical intermediates." Additionally, its role in combinatorial chemistry libraries highlights its utility in high-throughput screening (HTS), a technique widely searched by drug developers.

In conclusion, N-methyl-2-2-(4-methylbenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a nexus of innovation in medicinal chemistry. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in areas like cancer therapeutics and inflammatory diseases. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in next-generation small-molecule drugs.